Cas no 77532-90-2 (5-fluoro-2-formylbenzonitrile)

5-fluoro-2-formylbenzonitrile structure
5-fluoro-2-formylbenzonitrile structure
Product Name:5-fluoro-2-formylbenzonitrile
CAS No:77532-90-2
MF:C8H4FNO
MW:149.121865272522
MDL:MFCD08275455
CID:562924
PubChem ID:20296688
Update Time:2025-04-19

5-fluoro-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-4-fluorobenzaldehyde
    • 5-fluoro-2-formylbenzonitrile
    • Benzonitrile,5-fluoro-2-formyl-
    • 77532-90-2
    • CL8273
    • 2-cyano-4-fluorobenzaldehyde, AldrichCPR
    • FT-0641650
    • J-509193
    • AM84036
    • CS-0045055
    • MFCD08275455
    • SY015356
    • DTXSID90604778
    • PS-8930
    • AKOS006281425
    • 5-fluoro-2-formyl-benzonitrile
    • SCHEMBL1605954
    • BCALQXIOWJBFIQ-UHFFFAOYSA-N
    • A9814
    • MB06069
    • DB-011008
    • MDL: MFCD08275455
    • Inchi: 1S/C8H4FNO/c9-8-2-1-6(5-11)7(3-8)4-10/h1-3,5H
    • InChI Key: BCALQXIOWJBFIQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C=O)=C(C#N)C=1

Computed Properties

  • Exact Mass: 149.02800
  • Monoisotopic Mass: 149.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 286.3℃ at 760 mmHg
  • Flash Point: 126.9oC
  • Refractive Index: 1.527
  • PSA: 40.86000
  • LogP: 1.50988

5-fluoro-2-formylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-fluoro-2-formylbenzonitrile Pricemore >>

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5-fluoro-2-formylbenzonitrile Production Method

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